N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C19H21Cl2N3O3S/c1-14-5-7-15(8-6-14)28(26,27)24-11-9-23(10-12-24)13-18(25)22-19-16(20)3-2-4-17(19)21/h2-8H,9-13H2,1H3,(H,22,25)
• InChI Key: MAJVKOSLUXBPPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C19H21Cl2N3O3S
• Molecular Weight: 442.4 g/mol

Description

N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide, also known as DPA, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, this compound has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. In addition to its anti-tumor and neuroprotective properties, this compound has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Additionally, this compound has been found to have analgesic properties and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound has been found to have low toxicity and is well-tolerated in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound could be studied further for its anti-tumor properties and potential use in cancer therapy. Finally, the mechanism of action of this compound could be further elucidated to better understand its effects on the body.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has gained attention for its potential use in treating various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapies for a variety of diseases.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide has been studied for its potential use in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects and can prevent the formation of amyloid-beta plaques, which are associated with Alzheimer's disease.